Cas no 287959-36-8 (4-(4-methylpyridin-2-yl)aminobutanoic acid)

• Product Name: 4-(4-methylpyridin-2-yl)aminobutanoic acid
• CAS No: 287959-36-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD20274115
• CID: 4524592
• PubChem ID: 18517990
• Update Time: 2025-06-12

4-(4-methylpyridin-2-yl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-methyl-2-pyridinyl)amino]Butanoic acid
• Butanoic acid, 4-[(4-methyl-2-pyridinyl)amino]-
• 4-(4-methylpyridin-2-yl)aminobutanoic acid
• 4-(4-methylpyridin-2-ylamino)butyric acid
• CDXISMUODPNZQN-UHFFFAOYSA-N
• DA-07322
• SCHEMBL7170034
• 287959-36-8

• MDL： MFCD20274115
• Inchi： 1S/C10H14N2O2/c1-8-4-6-12-9(7-8)11-5-2-3-10(13)14/h4,6-7H,2-3,5H2,1H3,(H,11,12)(H,13,14)
• InChI Key： CDXISMUODPNZQN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCNC1=NC=CC(C)=C1

Computed Properties

• Exact Mass: 194.105527694Da
• Monoisotopic Mass: 194.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4-methylpyridin-2-yl)aminobutanoic acid

Introduction to 4-(4-Methylpyridin-2-yl)aminobutanoic Acid (CAS No. 287959-36-8)

4-(4-Methylpyridin-2-yl)aminobutanoic acid, also known by its CAS number 287959-36-8, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a 4-methylpyridine moiety and an aminobutanoic acid group. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 4-(4-Methylpyridin-2-yl)aminobutanoic acid is C₁₁H₁₅N₃O₂, and its molecular weight is approximately 213.25 g/mol. The compound is a white to off-white solid at room temperature and is soluble in water and organic solvents such as methanol and dimethyl sulfoxide (DMSO). These physical properties make it suitable for various experimental protocols, including solubility studies, crystallization, and formulation development.

In recent years, significant research has been devoted to understanding the biological activities of 4-(4-Methylpyridin-2-yl)aminobutanoic acid. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), particularly those involved in the regulation of neurotransmitters such as serotonin, dopamine, and glutamate. This interaction has led to its evaluation as a potential therapeutic agent for neurological disorders such as depression, anxiety, and neurodegenerative diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 4-(4-Methylpyridin-2-yl)aminobutanoic acid. The researchers found that the compound exhibited potent binding affinity to serotonin receptors (5-HT_1A) and demonstrated significant antidepressant-like effects in animal models. These findings suggest that 4-(4-Methylpyridin-2-yl)aminobutanoic acid could be a promising lead compound for the development of novel antidepressant drugs.

Beyond its potential as a CNS modulator, 4-(4-Methylpyridin-2-yl)aminobutanoic acid has also been explored for its anti-inflammatory properties. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This anti-inflammatory activity makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The structural versatility of 4-(4-Methylpyridin-2-yl)aminobutanoic acid has also made it an attractive scaffold for chemical synthesis. Researchers have used this compound as a starting material to synthesize a variety of derivatives with enhanced biological activities. For example, modifications to the pyridine ring or the butanoic acid chain have resulted in compounds with improved potency and selectivity for specific targets. These synthetic efforts have expanded the therapeutic potential of this class of compounds.

In addition to its direct biological activities, 4-(4-Methylpyridin-2-yl)aminobutanoic acid has been investigated for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific receptors makes it useful for probing signaling pathways and understanding disease mechanisms at a molecular level. This application has contributed to advancements in drug discovery by providing insights into target validation and hit-to-lead optimization.

The safety profile of 4-(4-Methylpyridin-2-yl)aminobutanoic acid is another important aspect that has been studied extensively. Preclinical toxicology studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-(4-Methylpyridin-2-yl)aminobutanoic acid (CAS No. 287959-36-8) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its diverse biological activities, makes it an exciting candidate for further investigation and development. As research continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, potentially leading to innovative treatments for various diseases.